Cas no 477712-64-4 (3-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole)

• Product Name: 3-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole
• CAS No: 477712-64-4
• MF: C₂₃H₁₈ClFN₂O₃S
• MW: 456.917026996613
• CID: 5225870
• Update Time: 2026-03-07

3-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-1-[(4-METHYLPHENYL)SULFONYL]-1H-PYRAZOLE
• 2-CHLORO-6-FLUOROBENZYL 3-(1-[(4-METHYLPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENYL ETHER
• 3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-methylbenzenesulfonyl)-1H-pyrazole
• 3-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole
• 3-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-1-(4-methylphenyl)sulfonylpyrazole
• MLS000331306
• Oprea1_588960
• HMS2380B06
• SMR000168770

• Inchi： 1S/C23H18ClFN2O3S/c1-16-8-10-19(11-9-16)31(28,29)27-13-12-23(26-27)17-4-2-5-18(14-17)30-15-20-21(24)6-3-7-22(20)25/h2-14H,15H2,1H3
• InChI Key： MOFDWVSKMBRVMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1=CC=CC(=C1)C1C=CN(N=1)S(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 683
• XLogP3: 5.7
• Topological Polar Surface Area: 69.6